![molecular formula C22H27N3O2 B3733624 6-{1-[3-allyl-4-(allyloxy)benzyl]piperidin-4-yl}pyrimidin-4(3H)-one](/img/structure/B3733624.png)
6-{1-[3-allyl-4-(allyloxy)benzyl]piperidin-4-yl}pyrimidin-4(3H)-one
Overview
Description
6-{1-[3-allyl-4-(allyloxy)benzyl]piperidin-4-yl}pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research. It is also known as A-86929 and is a potent and selective dopamine D1 receptor agonist.
Mechanism of Action
A-86929 acts as a dopamine D1 receptor agonist, which means it binds to and activates the dopamine D1 receptor. This results in the activation of intracellular signaling pathways that regulate neurotransmitter release and neuronal excitability. A-86929 has been shown to increase dopamine release in the prefrontal cortex, which is a brain region involved in cognitive function and decision-making.
Biochemical and Physiological Effects:
A-86929 has been shown to have a range of biochemical and physiological effects. It increases dopamine release in the prefrontal cortex, which can improve cognitive function and working memory. It has also been shown to increase locomotor activity and induce motor stereotypies in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using A-86929 in lab experiments is its high potency and selectivity for the dopamine D1 receptor. This allows for precise manipulation of dopamine signaling pathways and can lead to more accurate results. However, one limitation is that A-86929 is a relatively new compound, and its long-term effects on the brain and body are not yet fully understood.
Future Directions
There are several future directions for research on A-86929. One area of interest is its potential therapeutic applications in the treatment of neuropsychiatric disorders such as schizophrenia and Parkinson's disease. Another area of interest is its role in cognitive function and decision-making. Further research is needed to fully understand the long-term effects of A-86929 on the brain and body. Additionally, new synthesis methods may be developed to improve the efficiency and yield of A-86929 production.
Scientific Research Applications
A-86929 has been extensively studied for its potential therapeutic applications in the treatment of neuropsychiatric disorders such as schizophrenia and Parkinson's disease. It has also been used in research to better understand the dopamine D1 receptor and its role in the brain.
properties
IUPAC Name |
4-[1-[(4-prop-2-enoxy-3-prop-2-enylphenyl)methyl]piperidin-4-yl]-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2/c1-3-5-19-13-17(6-7-21(19)27-12-4-2)15-25-10-8-18(9-11-25)20-14-22(26)24-16-23-20/h3-4,6-7,13-14,16,18H,1-2,5,8-12,15H2,(H,23,24,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTWXKAGWVGBQFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=C(C=CC(=C1)CN2CCC(CC2)C3=CC(=O)NC=N3)OCC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[1-[(4-prop-2-enoxy-3-prop-2-enylphenyl)methyl]piperidin-4-yl]-1H-pyrimidin-6-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.